Cas no 54-47-7 (Pyridoxal phosphate)
Conclusion: pyridoxal phosphate is an active form of vitamin B6, which can inhibit the activity of reverse transcriptases and is used in the study of tardive dyskinesia
Pyridoxal phosphate structure
Pyridoxal phosphate
54-47-7
C8H10NO6P
247.1419
MFCD00006333
33585
Pyridoxal phosphate Properties
Names and Identifiers
-
- (4-Formyl-5-hydroxy-6-methylpyridin-3-yl)methyl dihydrogen phosphate
- Pyridoxal 5'-(dihydrogen phosphate)
- 3-Hydroxy-2-methyl-5-[(phosphonooxy)methyl]-4-pyridinecarboxaldehyde
- Pyridoxal phosphate
- Isonicotinaldehyde, 3-hydroxy-5-(hydroxymethyl)-2-methyl-, 5-(dihydrogen phosphate)
- PLP(Pyridoxal-5'-phosphate)
- Pyridoxal 5'-Phosphate
- Pyridoxal 5-Phosphate
- Pyridoxal-5-phosphate
- Pyridoxal 5′-phosphate
- Pyridoxyl phosphate
- Codecarboxylase
- Pyridoxal P
- Pyromijin
- Hairoxal
- Biosechs
- Vitazechs
- Pidopidon
- Hiadelon
- Himitan
- Phosphopyridoxal
- Pyridoxal-5'-phosphate
- Pal-P
- Sechvitan
- Pydoxal
- Piodel
- Apolon B6
- HI-Pyridoxin
- pyridoxal-P
- Phosphopyridoxal coenzyme
- Vitahexin P
- Hexermin P
- Coenzyme B6
- Pyridoxal monophosphate
- Pyridoxaldehyde phosphate
- Apolon
- pyridoxal 5-monophosphoric acid ester
- Phosphoric acid mono-(4-formyl-5-hydroxy-6-methyl-pyridin-3-ylmethyl) ester
- Pyridoxal 5'-phosphate
- pyridoxal 5'-(dihydrogen phosphate)
- 3-hydroxy-2-methyl-5-[(phosphonooxy)methyl]-4-pyridinecarboxaldehyde
- Pyridoxal 5-phosphate
- codecarboxylase
- pyridoxal 5'-phosphate
- PLP
- pyridoxal 5'-phosphate dianion
- PYRIDOXAL-5'-PHOSPHATE
- 3-hydroxy-5-(hydroxymethyl)-2-methylisonicotinaldehyde 5-phosphate
- 3-hydroxy-5-(hydroxymethyl)-2-methylisonicotinaldehyde 5-phosphate(2-)
- 3-hydroxy-5-(hydroxymethyl)-2-methylisonicotinaldehyde 5-phosphate dianion
- +Expand
-
- MFCD00006333
- NGVDGCNFYWLIFO-UHFFFAOYSA-N
- 1S/C8H10NO6P/c1-5-8(11)7(3-10)6(2-9-5)4-15-16(12,13)14/h2-3,11H,4H2,1H3,(H2,12,13,14)
- P(=O)(O[H])(O[H])OC([H])([H])C1=C([H])N=C(C([H])([H])[H])C(=C1C([H])=O)O[H]
Computed Properties
- 247.02500
- 3
- 7
- 4
- 16
- 292
- 0
- 0
- 0
- 0
- 0
- 1
- -1.1
- 4
- 0
- 117
Experimental Properties
- 0.51740
- 126.76000
- 565.7°C at 760mmHg
- 140-143oC
- 296°C
- 500 μg/mL (80:20 Water:Acetonitrile)
- Pale yellow powder
- Slightly soluble in alcohol, soluble in 200 parts of water, insoluble in chloroform, benzene, acetone, diethyl ether. Stable in dark and cold places.
- 8-10-23
- 1.638g/cm3
Pyridoxal phosphate Security Information
- 3
- S22-S24/25
- S22; S24/25
- UN 1648 3 / PGII
- H302-H315-H319-H335
- P261-P305+P351+P338
- −20°C
- S22: do not breathe dust. S24/25: prevent skin and eye contact.
- Warning
- 8-10-23
Pyridoxal phosphate Customs Data
- 2936250000
-
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyridoxal phosphate Price
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Pyridoxal phosphate Related Literature
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1. Structural studies on bio-active compounds. Part 11. Molecular modelling, crystallographic, and biochemical studies of the interactions of (±)-α-vinylserine with the enzyme serine hydroxymethyltransferaseSaul J. B. Tendler,Carl H. Schwalbe,Michael D. Threadgill,Michael J. Tisdale,LaVerne Schirch J. Chem. Soc. Perkin Trans. 2 1989 431
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2. The stereochemical course of decarboxylation, transamination and elimination reactions catalysed by Escherichia coli glutamic acid decarboxylaseKevin Tilley,Mahmoud Akhtar,David Gani J. Chem. Soc. Perkin Trans. 1 1994 3079
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3. Kinetics of the formation and hydrolysis of the Schiff's base of pyridoxal 5′-phosphate with hexylamine in water–dioxaneIsabel M. Plaza del Pino,Juan Llor,Jose M. Sanchez-Ruiz J. Chem. Soc. Perkin Trans. 2 1993 581
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4. Thermodynamic equilibrium constants for pyridoxal and pyridoxal 5′-phosphate in dioxane–water mixturesJuan Llor,Jose M. Sanchez-Ruiz,Manuel Cortijo J. Chem. Soc. Perkin Trans. 2 1988 951
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5. Kinetic and thermodynamic parameters for Schiff's base formation between pyridoxal 5′-phosphate and n-hexylamineM. Angeles Garcia del Vado,Josefa Donoso,Francisco Mu?oz,Gerardo R. Echevarria,Francisco Garcia Blanco J. Chem. Soc. Perkin Trans. 2 1987 445
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Ashley E. Beattie,David J. Clarke,John M. Wadsworth,Jonathan Lowther,Ho-Lam Sin,Dominic J. Campopiano Chem. Commun. 2013 49 7058
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Hervé Millart,Denis Lamiable Analyst 1989 114 1225
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M. McErlean,X. Liu,Z. Cui,B. Gust,S. G. Van Lanen Nat. Prod. Rep. 2021 38 1362
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Sk Jahir Abbas,P. V. R. K. Ramacharyulu,Shyue-Chu Ke RSC Adv. 2016 6 10242
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Rongzhen Zhang,Taowei Yang,Zhiming Rao,Hongmei Sun,Meijuan Xu,Xian Zhang,Zhenghong Xu,Shangtian Yang Green Chem. 2014 16 4190
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